N-benzyl-6-chloro-4-methylbenzo[d]thiazol-2-amine

• IUPAC Name: N-benzyl-6-chloro-4-methyl-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C15H13ClN2S/c1-10-7-12(16)8-13-14(10)18-15(19-13)17-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,17,18)
• InChI Key: NWKYSCBURSHZER-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1N=C(S2)NCC3=CC=CC=C3)Cl
• Molecular Formula: C15H13ClN2S
• Molecular Weight: 288.8 g/mol

Description

“N-benzyl-6-chloro-4-methylbenzo[d]thiazol-2-amine” is a chemical compound with the molecular formula C15H13ClN2S and a molecular weight of 288.8 g/mol. It is not intended for human or veterinary use and is used for research purposes.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino)ethylamino] benzamides derivatives were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Molecular Structure Analysis

The structure of similar compounds was analyzed based on IR, 1H, 13C NMR, and mass spectral data. For example, the 1H-NMR of a similar compound showed peaks at 7.32–7.52 (m, 7H, ArH), 6.84 (s, 1H, CH of thiazole), 7.64 (s, 1H, –CONH) 3.50 (s, 2H, CH2), 3.18 (s, 1H, Ar–NH).

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds have been described in the literature. For example, the obtained intermediate compounds substituted N-(Benzo[d]thiazol-2-yl)-2-(phenylamino) benzamides were treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For example, the FT-IR of a similar compound showed peaks at 1212 (C–O), 1270 (C–S), 1652 (C=N), 1664 (amide C=O), 3135–3155 (–NH).

Mechanism of Action

Target of Action

The primary target of N-benzyl-6-chloro-4-methylbenzo[d]thiazol-2-amine is the cyclooxygenase (COX) enzymes . These enzymes are crucial for the conversion of arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin .

Mode of Action

This compound interacts with COX enzymes, inhibiting their activity . This inhibition disrupts the conversion of arachidonic acid, thereby reducing the production of pro-inflammatory mediators .

Biochemical Pathways

The compound’s action primarily affects the arachidonic acid pathway . By inhibiting COX enzymes, it prevents the formation of pro-inflammatory mediators from arachidonic acid . The downstream effects include a reduction in inflammation and associated symptoms .

Pharmacokinetics

Its cox inhibitory activity has been measured, with ic50 values of 741–1134 μM reported for COX-1 inhibition .

Result of Action

The inhibition of COX enzymes by this compound leads to a decrease in the production of pro-inflammatory mediators . This results in a reduction of inflammation and associated symptoms .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. It’s important to note that like many other compounds, its stability, efficacy, and bioavailability could potentially be affected by factors such as temperature, pH, and the presence of other substances .

Advantages and Limitations for Lab Experiments

One of the advantages of using N-benzyl-6-chloro-4-methylbenzo[d]thiazol-2-amine in lab experiments is its potential use in medicinal chemistry. It has been shown to exhibit diverse biological activities, which makes it a promising candidate for drug development. However, one of the limitations is the lack of information on its toxicity and pharmacokinetics. Further studies are needed to evaluate its safety and efficacy in vivo.

Future Directions

There are several future directions for the research on N-benzyl-6-chloro-4-methylbenzo[d]thiazol-2-amine. One of the directions is to study its structure-activity relationship to identify the key structural features responsible for its biological activities. Another direction is to evaluate its efficacy in animal models of cancer and inflammation. Moreover, the development of novel synthetic methods for this compound and its analogs could lead to the discovery of more potent and selective compounds. Lastly, the use of computational methods such as molecular docking and molecular dynamics simulations could provide insights into its binding modes and interactions with target proteins.

Scientific Research Applications

N-benzyl-6-chloro-4-methylbenzo[d]thiazol-2-amine has been studied for its potential use in medicinal chemistry. It has been reported to exhibit anticancer activity against various cancer cell lines, including breast, prostate, and lung cancer cells. It has also been shown to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. Moreover, it has been found to have antiviral activity against the hepatitis C virus.

Safety and Hazards

The safety and hazards of similar compounds have been reported. For example, one compound was categorized into chemical category 5, with an LD50 greater than 2000 mg/kg body. It also has hazard classifications of Acute Tox. 4 Oral, Aquatic Chronic 4, and Eye Irrit. .